Cas no 1998216-51-5 (methyl 3-amino-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate dihydrochloride)

• Product Name: methyl 3-amino-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate dihydrochloride
• CAS No: 1998216-51-5
• MF: C₈H₁₂Cl₂N₂O₂S
• MW: 271.164078712463
• MDL: MFCD30478568
• CID: 3042412
• PubChem ID: 122404753
• Update Time: 2025-06-30

methyl 3-amino-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylate dihydrochloride
• AK544047
• methyl 3-amino-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate dihydrochloride
• methyl 3-amino-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylate;dihydrochloride
• YED21651
• AKOS030632733
• C8H12Cl2N2O2S
• 1998216-51-5
• Methyl 3-amino-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylate 2HCl
• DS-19280
• F8881-8997
• C73788

• MDL： MFCD30478568
• Inchi： 1S/C8H10N2O2S.2ClH/c1-12-8(11)7-6(9)4-2-10-3-5(4)13-7;;/h10H,2-3,9H2,1H3;2*1H
• InChI Key： STYYWVLQLHVBPB-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C(C(=O)OC)=C(C2CNCC1=2)N

Computed Properties

• Exact Mass: 269.9996542g/mol
• Monoisotopic Mass: 269.9996542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.6

Additional information on methyl 3-amino-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate dihydrochloride

Methyl 3-amino-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate dihydrochloride (CAS No. 1998216-51-5): A Comprehensive Overview

Methyl 3-amino-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate dihydrochloride, a compound with the CAS number 1998216-51-5, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyrrole class of heterocyclic structures, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The molecular structure of methyl 3-amino-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate dihydrochloride incorporates a fused thienopyrrole ring system, which is a key feature contributing to its unique chemical and biological properties. The presence of an amino group at the 3-position and a carboxylate moiety at the 2-position further enhances its reactivity and potential utility in drug design. The dihydrochloride salt form ensures improved solubility and stability, making it more suitable for various biochemical and pharmacological studies.

In recent years, there has been growing interest in thienopyrrole derivatives due to their demonstrated efficacy in targeting various diseases. Specifically, studies have highlighted the potential of these compounds in inhibiting enzymes and receptors involved in cancer progression. For instance, research has shown that thienopyrroles can interfere with kinases and other signaling pathways that are crucial for tumor growth and metastasis. The methyl 3-amino-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate dihydrochloride compound has been investigated for its ability to modulate these pathways, offering a promising lead for the development of novel anticancer agents.

Furthermore, the biological activity of this compound has been explored in preclinical models. Preliminary studies indicate that it exhibits potent inhibitory effects on certain enzymes associated with inflammation and oxidative stress. These findings are particularly relevant given the increasing recognition of inflammation as a key factor in various chronic diseases. The methyl 3-amino-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate dihydrochloride compound’s ability to interact with biological targets suggests its potential as a therapeutic agent in conditions such as arthritis and neurodegenerative disorders.

The synthesis of methyl 3-amino-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques not only enhance efficiency but also minimize byproduct formation, ensuring a cleaner final product suitable for further characterization.

The characterization of this compound has been conducted using state-of-the-art analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and confirm the identity of the compound. Additionally, computational studies have been utilized to predict the binding modes of this compound with its target proteins. These simulations help in understanding the molecular interactions at an atomic level and guide the design of more effective derivatives.

The pharmacokinetic properties of methyl 3-amino-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate dihydrochloride have also been evaluated in vitro and in vivo. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This is crucial for determining its bioavailability and potential for clinical translation. The compound’s solubility profile has been particularly noted as an advantage since it allows for formulation into various dosage forms suitable for different administration routes.

In conclusion，methyl 3-amino-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate dihydrochloride (CAS No. 1998216-51-5) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve，this compound offers a promising avenue for developing innovative therapeutic strategies.